![molecular formula C7H4ClFN2 B2669070 3-Chloro-8-fluoroimidazo[1,2-a]pyridine CAS No. 1019028-15-9](/img/structure/B2669070.png)
3-Chloro-8-fluoroimidazo[1,2-a]pyridine
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Overview
Description
3-Chloro-8-fluoroimidazo[1,2-a]pyridine is a chemical compound with the molecular formula C7H4ClFN2 . It has a molecular weight of 170.57 . It is a solid substance .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines typically involves the condensation of 2-aminopyridines with α-bromoketones . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines under microwave irradiation has been developed . This method is reasonably fast, very clean, high yielding, simple workup and environmentally benign .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H4ClFN2/c8-6-4-10-7-5(9)2-1-3-11(6)7/h1-4H . The InChI key is MYRNZBNAZNEXTA-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 170.57 .Scientific Research Applications
Bioisosteric Replacement in GABA A Receptor Modulation
3-Chloro-8-fluoroimidazo[1,2-a]pyridine, through its derivative 8-fluoroimidazo[1,2-a]pyridine, has been studied for its physicochemical mimicry of imidazo[1,2-a]pyrimidine. This mimicry has been utilized in the development of novel synthetic pathways for allosteric modulator ligands of the GABA A receptor, demonstrating the potential of this compound derivatives in neuromodulation and as a bioisosteric replacement for imidazopyrimidine in medicinal chemistry applications. This research highlights the compound's relevance in the synthesis of pharmacologically active molecules targeting the GABA A receptor, a key receptor in the central nervous system involved in inhibitory neurotransmission (Humphries et al., 2006).
Fluorescent Properties for Biomarker and Sensor Development
The fluorescent properties of 3-hydroxymethyl derivatives of imidazo[1,2-a]pyridines have been explored, revealing that these compounds emit light in various solvents as well as in acidic and alkaline media. This characteristic makes them potential candidates for biomarker applications and the development of photochemical sensors. The investigation into the effects of substituents on the heterocycle and phenyl rings on luminescent properties further underscores the versatility of this compound derivatives in the design of novel fluorescent materials (Velázquez-Olvera et al., 2012).
Insecticidal Activities
The catalysis-free synthesis of tetrahydroimidazo[1,2-a]pyridine derivatives has shown that the incorporation of fluoro groups, particularly at specific positions, can significantly enhance the insecticidal activities of these compounds. This finding opens up new avenues for the development of agricultural chemicals and pest management solutions, highlighting the role of this compound derivatives in the creation of more effective insecticidal agents (Zhang et al., 2010).
Fluorination Techniques in Organic Synthesis
Research on the regioselective fluorination of imidazo[1,2-a]pyridines, including derivatives of this compound, using Selectfluor in aqueous conditions has provided valuable insights into efficient synthesis methods for fluorinated compounds. This work not only advances the understanding of fluorination reactions but also contributes to the broader field of organic synthesis by offering a more accessible approach to introducing fluorine atoms into complex heterocyclic frameworks (Liu et al., 2015).
Safety and Hazards
The safety information for 3-Chloro-8-fluoroimidazo[1,2-a]pyridine indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), and if in eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
3-chloro-8-fluoroimidazo[1,2-a]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClFN2/c8-6-4-10-7-5(9)2-1-3-11(6)7/h1-4H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYRNZBNAZNEXTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CN=C2C(=C1)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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